Cas no 1973-59-7 (20-Azacholesterol)
20-Azacholesterol structure
Product Name:20-Azacholesterol
CAS No:1973-59-7
MF:C26H45NO
MW:387.641607999802
CID:908371
PubChem ID:3081971
Update Time:2025-04-19
20-Azacholesterol Chemical and Physical Properties
Names and Identifiers
-
- 20-Azacholesterol
- (3S,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-17-[methyl(4-methylpentyl)amino]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- (3beta,17beta)-17-[methyl(4-methylpentyl)amino]androst-5-en-3-ol
- Androst-5-en-3-ol, 17-(methyl(4-methylpentyl)amino)-, (3beta,17beta)-
- SCHEMBL21230969
- 1973-59-7
- 17-[Methyl(4-methylpentyl)amino]androst-5-en-3-ol
- DTXSID20941486
-
- Inchi: 1S/C26H45NO/c1-18(2)7-6-16-27(5)24-11-10-22-21-9-8-19-17-20(28)12-14-25(19,3)23(21)13-15-26(22,24)4/h8,18,20-24,28H,6-7,9-17H2,1-5H3/t20-,21-,22-,23-,24-,25-,26-/m0/s1
- InChI Key: KBXHYUUOONOAIT-OLDNPOFQSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)N(C)CCCC(C)C
Computed Properties
- Exact Mass: 387.35035
- Monoisotopic Mass: 387.350115059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
20-Azacholesterol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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